Cas no 2680767-10-4 (benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate)

• Product Name: benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate
• CAS No: 2680767-10-4
• MF: C₁₆H₁₁F₃N₂O₂S
• MW: 352.330952882767
• CID: 5623643
• PubChem ID: 165943051
• Update Time: 2025-06-08

benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298786
• 2680767-10-4
• benzyl N-[4-(cyanosulfanyl)-2-(trifluoromethyl)phenyl]carbamate
• benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C16H11F3N2O2S/c17-16(18,19)13-8-12(24-10-20)6-7-14(13)21-15(22)23-9-11-4-2-1-3-5-11/h1-8H,9H2,(H,21,22)
• InChI Key： ATIJFVMQMODHIX-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C(F)(F)F)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 352.04933326g/mol
• Monoisotopic Mass: 352.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87.4Ų

Additional information on benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate

Benzyl N-4-(Cyanosulfanyl)-2-(Trifluoromethyl)phenylcarbamate (CAS No. 2680767-10-4): An Overview of Its Structure, Properties, and Applications

Benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate (CAS No. 2680767-10-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyanosulfanyl and trifluoromethyl functional groups, which contribute to its distinct properties and reactivity.

The molecular formula of benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate is C₁₅H₁₀F₃N₂O₂S, and its molecular weight is approximately 339.31 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making the compound highly versatile in various chemical reactions. The cyanosulfanyl group, on the other hand, adds to the compound's reactivity and stability under different conditions.

In terms of physical properties, benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate is a solid at room temperature with a melting point ranging from 125°C to 130°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for use in a variety of chemical processes and reactions.

The synthesis of benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate typically involves a multi-step process that includes the formation of the cyanosulfanyl group through a reaction with cyanide and sulfur compounds, followed by the introduction of the trifluoromethyl group via electrophilic aromatic substitution or other methods. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, reducing both cost and environmental impact.

In the pharmaceutical industry, benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate has shown promise as an intermediate in the synthesis of various drugs. Its unique structure allows it to serve as a building block for compounds with potential therapeutic applications. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties, making them valuable candidates for further research and development.

In materials science, benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate has been explored for its potential use in the development of new materials with enhanced properties. The presence of the trifluoromethyl group can improve the thermal stability and mechanical strength of polymers, while the cyanosulfanyl group can enhance their electrical conductivity. These properties make it a valuable component in the formulation of advanced materials for various applications.

The environmental impact of benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate is an important consideration in its use and production. Recent studies have focused on developing more sustainable methods for its synthesis, including the use of green solvents and catalysts. Additionally, efforts are being made to ensure that waste products from its production are properly managed to minimize environmental harm.

In conclusion, benzyl N-4-(cyanosulfanyl)-2-(trifluoromethyl)phenylcarbamate (CAS No. 2680767-10-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further expanding its importance in various scientific fields.